Cas no 1248391-30-1 ((2,5-Dimethoxyphenyl)methanesulfonyl chloride)
(2,5-Dimethoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- (2,5-dimethoxyphenyl)methanesulfonyl chloride
- (2,5-Dimethoxyphenyl)methanesulfonyl chloride
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- Inchi: 1S/C9H11ClO4S/c1-13-8-3-4-9(14-2)7(5-8)6-15(10,11)12/h3-5H,6H2,1-2H3
- InChI Key: GFGFFUWTECCZNB-UHFFFAOYSA-N
- SMILES: ClS(CC1C=C(C=CC=1OC)OC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 285
- XLogP3: 1.8
- Topological Polar Surface Area: 61
(2,5-Dimethoxyphenyl)methanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-681051-0.05g |
(2,5-dimethoxyphenyl)methanesulfonyl chloride |
1248391-30-1 | 0.05g |
$948.0 | 2023-03-11 | ||
| Enamine | EN300-681051-0.1g |
(2,5-dimethoxyphenyl)methanesulfonyl chloride |
1248391-30-1 | 0.1g |
$993.0 | 2023-03-11 | ||
| Enamine | EN300-681051-0.25g |
(2,5-dimethoxyphenyl)methanesulfonyl chloride |
1248391-30-1 | 0.25g |
$1038.0 | 2023-03-11 | ||
| Enamine | EN300-681051-0.5g |
(2,5-dimethoxyphenyl)methanesulfonyl chloride |
1248391-30-1 | 0.5g |
$1084.0 | 2023-03-11 | ||
| Enamine | EN300-681051-1.0g |
(2,5-dimethoxyphenyl)methanesulfonyl chloride |
1248391-30-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-681051-2.5g |
(2,5-dimethoxyphenyl)methanesulfonyl chloride |
1248391-30-1 | 2.5g |
$2211.0 | 2023-03-11 | ||
| Enamine | EN300-681051-5.0g |
(2,5-dimethoxyphenyl)methanesulfonyl chloride |
1248391-30-1 | 5.0g |
$3273.0 | 2023-03-11 | ||
| Enamine | EN300-681051-10.0g |
(2,5-dimethoxyphenyl)methanesulfonyl chloride |
1248391-30-1 | 10.0g |
$4852.0 | 2023-03-11 |
(2,5-Dimethoxyphenyl)methanesulfonyl chloride Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on (2,5-Dimethoxyphenyl)methanesulfonyl chloride
Comprehensive Guide to (2,5-Dimethoxyphenyl)methanesulfonyl chloride (CAS No. 1248391-30-1)
(2,5-Dimethoxyphenyl)methanesulfonyl chloride (CAS No. 1248391-30-1) is a specialized sulfonyl chloride derivative widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of methanesulfonyl chlorides, which are crucial intermediates in the production of various bioactive molecules. Researchers and industries value this compound for its unique reactivity and versatility in cross-coupling reactions and sulfonamide formation.
The molecular structure of (2,5-Dimethoxyphenyl)methanesulfonyl chloride features a methanesulfonyl chloride group attached to a 2,5-dimethoxyphenyl ring. This combination enhances its reactivity in nucleophilic substitution reactions, making it a valuable building block for synthesizing complex organic molecules. The presence of methoxy groups at the 2 and 5 positions of the phenyl ring further influences its electronic properties, which can be tailored for specific applications.
In recent years, the demand for sulfonyl chloride derivatives like (2,5-Dimethoxyphenyl)methanesulfonyl chloride has surged due to their role in developing pharmaceutical intermediates and agrochemicals. Researchers frequently search for "CAS 1248391-30-1 applications" or "buy (2,5-Dimethoxyphenyl)methanesulfonyl chloride" to source high-purity samples for their experiments. The compound's stability under controlled conditions and compatibility with various solvents make it a preferred choice in laboratory settings.
One of the key applications of (2,5-Dimethoxyphenyl)methanesulfonyl chloride is in the synthesis of sulfonamide-based drugs. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their antibacterial, antiviral, and anti-inflammatory properties. The 2,5-dimethoxyphenyl moiety in this compound can enhance the pharmacokinetic properties of the resulting drug candidates, making it a valuable tool for drug discovery.
Another growing area of interest is the use of (2,5-Dimethoxyphenyl)methanesulfonyl chloride in material science. Its ability to act as a sulfonating agent allows researchers to modify polymers and other materials to achieve desired properties such as improved solubility or thermal stability. Searches for "sulfonyl chloride in polymer chemistry" often highlight the importance of derivatives like this compound in advanced material development.
From a synthetic chemistry perspective, (2,5-Dimethoxyphenyl)methanesulfonyl chloride is often employed in peptide coupling reactions and protecting group strategies. Its reactivity with amines and alcohols makes it a versatile reagent for introducing sulfonyl groups into target molecules. Laboratories frequently inquire about "sulfonation techniques using 1248391-30-1" to optimize their synthetic protocols.
The global market for specialty chemicals like (2,5-Dimethoxyphenyl)methanesulfonyl chloride is expanding, driven by increasing R&D activities in pharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on providing high-purity grades of this compound to meet the stringent requirements of research institutions and industrial applications. Keywords such as "high-purity sulfonyl chlorides" and "CAS 1248391-30-1 suppliers" are commonly searched by procurement specialists.
Handling and storage of (2,5-Dimethoxyphenyl)methanesulfonyl chloride require attention to detail. The compound should be stored in a cool, dry place under inert conditions to prevent degradation. Researchers often look for "stability of sulfonyl chlorides" or "handling precautions for 1248391-30-1" to ensure safe laboratory practices. Proper storage and handling are essential to maintain the compound's reactivity and shelf life.
In summary, (2,5-Dimethoxyphenyl)methanesulfonyl chloride (CAS No. 1248391-30-1) is a highly valuable compound in synthetic organic chemistry, pharmaceutical research, and material science. Its unique structural features and reactivity profile make it indispensable for developing new drug candidates and advanced materials. As the demand for specialized chemical reagents grows, this compound continues to attract significant interest from researchers and industries worldwide.
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